N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine

• IUPAC Name: 2-[(5-hydroxypyridine-3-carbonyl)amino]-3-sulfanylpropanoic acid
• InChI: InChI=1S/C9H10N2O4S/c12-6-1-5(2-10-3-6)8(13)11-7(4-16)9(14)15/h1-3,7,12,16H,4H2,(H,11,13)(H,14,15)
• InChI Key: KHDOFAUZIPKSLD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1O)C(=O)NC(CS)C(=O)O
• Molecular Formula: C9H10N2O4S
• Molecular Weight: 242.25 g/mol

Description

N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine, also known as NPC, is a small molecule that has been the subject of scientific research due to its potential therapeutic properties. NPC is a derivative of cysteine, an amino acid that is important for the synthesis of proteins and other molecules in the body.

Mechanism of Action

The mechanism of action of N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine is not fully understood. However, it has been suggested that N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine exerts its effects by scavenging reactive oxygen species (ROS) and inhibiting the production of pro-inflammatory cytokines. N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine has also been shown to modulate various signaling pathways, including the nuclear factor kappa B (NF-κB) pathway and the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects
N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine has been shown to have various biochemical and physiological effects. It has been shown to decrease the levels of ROS and lipid peroxidation products in various cell and animal models. N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). In addition, N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine has been shown to have neuroprotective effects in various in vitro and in vivo models.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine in lab experiments is its low toxicity. N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine has been shown to be non-toxic at concentrations up to 200 μM in various cell models. Another advantage is its solubility in water and other polar solvents, which makes it easy to use in various assays. However, one limitation of using N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine in lab experiments is its instability in aqueous solutions. N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine can undergo hydrolysis and oxidation in the presence of water and oxygen, which can affect its activity and stability.

Future Directions

There are several future directions for the study of N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine. One direction is to further investigate its potential therapeutic properties in various disease models. Another direction is to study the pharmacokinetics and pharmacodynamics of N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine in vivo, in order to determine its optimal dosage and administration route. Additionally, the development of more stable and potent derivatives of N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine could also be explored.

Synthesis Methods

N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine can be synthesized through a multi-step process that involves the reaction of cysteine with pyridine-3-carboxylic acid. The resulting product is purified using various techniques, including column chromatography and recrystallization. The final product is a white crystalline powder that is soluble in water and other polar solvents.

Scientific Research Applications

N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine has been the subject of scientific research due to its potential therapeutic properties. It has been shown to have antioxidant, anti-inflammatory, and neuroprotective effects in various in vitro and in vivo models. N-[(5-hydroxy-3-pyridinyl)carbonyl]cysteine has also been studied for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cancer.